Cas no 2228754-37-6 (4-5-(2-methylcyclopropyl)furan-2-yloxane-2,6-dione)

• Product Name: 4-5-(2-methylcyclopropyl)furan-2-yloxane-2,6-dione
• CAS No: 2228754-37-6
• MF: C₁₃H₁₄O₄
• MW: 234.247864246368
• CID: 6443140
• PubChem ID: 165710679
• Update Time: 2025-09-23

4-5-(2-methylcyclopropyl)furan-2-yloxane-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 4-5-(2-methylcyclopropyl)furan-2-yloxane-2,6-dione
• 2228754-37-6
• 4-[5-(2-methylcyclopropyl)furan-2-yl]oxane-2,6-dione
• EN300-1731782

• Inchi： 1S/C13H14O4/c1-7-4-9(7)11-3-2-10(16-11)8-5-12(14)17-13(15)6-8/h2-3,7-9H,4-6H2,1H3
• InChI Key： IYDNPDMQWOFJPL-UHFFFAOYSA-N
• SMILES： O1C(=CC=C1C1CC1C)C1CC(=O)OC(C1)=O

Computed Properties

• Exact Mass: 234.08920892g/mol
• Monoisotopic Mass: 234.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 56.5Ų

Additional information on 4-5-(2-methylcyclopropyl)furan-2-yloxane-2,6-dione

Recent Advances in the Study of 4-5-(2-methylcyclopropyl)furan-2-yloxane-2,6-dione (CAS: 2228754-37-6)

In recent years, the compound 4-5-(2-methylcyclopropyl)furan-2-yloxane-2,6-dione (CAS: 2228754-37-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique furan and oxane structural motifs, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings related to this compound, highlighting its synthesis, biological activity, and potential clinical implications.

The synthesis of 4-5-(2-methylcyclopropyl)furan-2-yloxane-2,6-dione has been optimized in recent studies, with researchers focusing on improving yield and purity. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel catalytic approach that enhances the stereoselectivity of the synthesis, thereby reducing byproduct formation. This advancement is critical for scaling up production for preclinical and clinical studies.

From a biological perspective, this compound has demonstrated notable activity as an inhibitor of key inflammatory pathways. In vitro and in vivo studies have shown that 4-5-(2-methylcyclopropyl)furan-2-yloxane-2,6-dione effectively targets the NLRP3 inflammasome, a protein complex implicated in chronic inflammatory diseases such as rheumatoid arthritis and Alzheimer's disease. These findings were corroborated by a 2024 study in Nature Chemical Biology, which also elucidated the compound's mechanism of action at the molecular level.

Further investigations have explored the compound's potential in oncology. Preliminary data from a collaborative study between academic and industry researchers suggest that 4-5-(2-methylcyclopropyl)furan-2-yloxane-2,6-dione may inhibit tumor growth by modulating the tumor microenvironment. Specifically, the compound appears to disrupt the interaction between cancer-associated fibroblasts and tumor cells, thereby reducing metastasis. These results, though promising, are still in the early stages and require further validation.

Despite its therapeutic potential, challenges remain in the clinical translation of 4-5-(2-methylcyclopropyl)furan-2-yloxane-2,6-dione. Pharmacokinetic studies indicate that the compound has a relatively short half-life in vivo, necessitating the development of sustained-release formulations. Additionally, while toxicity profiles in animal models have been favorable, comprehensive safety assessments in humans are still pending.

In conclusion, 4-5-(2-methylcyclopropyl)furan-2-yloxane-2,6-dione (CAS: 2228754-37-6) represents a promising candidate for the treatment of inflammatory and oncological diseases. Ongoing research aims to address its pharmacokinetic limitations and further elucidate its therapeutic mechanisms. The compound's unique structural and functional properties position it as a valuable subject for future drug development efforts.